2-(2,3-dihydro-1H-indol-1-yl)-7-(furan-2-yl)-7,8-dihydroquinazolin-5(6H)-one

• Molecular Formula: C20H17N3O2
• Molecular Weight: 331.4 g/mol
• SMILES: C1CN(C2=CC=CC=C21)C3=NC=C4C(=N3)CC(CC4=O)C5=CC=CO5
• InChI: InChI=1S/C20H17N3O2/c24-18-11-14(19-6-3-9-25-19)10-16-15(18)12-21-20(22-16)23-8-7-13-4-1-2-5-17(13)23/h1-6,9,12,14H,7-8,10-11H2
• InChIKey: CUHYKNMTRDUGKB-UHFFFAOYSA-N

Researchers needing dihydroquinazolinone libraries face unpredictable permeability shifts from minor substituent changes. Compound 8341-0134 (C20H17N3O2, MW 331.37) provides a defined indoline-furan pairing with measured logP 3.55 and PSA 43.7 Ų-distinct from piperidine or thiophene analogs. Key differentiators: - 5 H-bond acceptors (including furan oxygen) for selectivity mapping - Racemic C7 center enables cost-effective hit-to-lead progression - Peripheral-restriction bias (PSA >40 Ų) for oncology/anti-infective screens

Compound 8341-0134: Dihydroquinazolinone Scaffold

2-(2,3-Dihydro-1H-indol-1-yl)-7-(furan-2-yl)-7,8-dihydroquinazolin-5(6H)-one (ChemDiv ID: 8341-0134, MF: C20H17N3O2, MW: 331.37 g/mol) is a racemic dihydroquinazolin-5(6H)-one featuring a 2,3-dihydro-1H-indol-1-yl substituent at C2 and a furan-2-yl group at C7 . This scaffold fuses an indoline, furan, and a partially saturated quinazolinone core, positioning it within a chemotype explored for modulating nucleotide metabolism enzymes and related targets. Its structural distinctiveness arises from the saturated 7,8-dihydro ring, which introduces a stereocenter and alters ring electronics relative to fully aromatic quinazolinones, providing a defined starting point for structure–activity relationship (SAR) evaluation and parallel library design .

1

Racemic screening library member – supplied as a racemate suitable for cost-effective primary hit finding and scaffold validation.

2

Dihydroquinazolinone SAR probe – indoline–furan substitution pattern enables systematic exploration of C2/C7 substituent effects on target engagement.

3

Physicochemical differentiation – distinct logP, PSA, and H-bond donor/acceptor profile versus piperidine–thiophene analogs, supporting selectivity profiling.

Physicochemical Divergence of Compound 8341-0134

Within the dihydroquinazolin-5(6H)-one class, even single-point substituent changes at C2 and C7 produce substantial shifts in lipophilicity, polar surface area, and hydrogen-bond acceptor count, parameters that directly govern membrane permeability, solubility, and off-target binding . The indoline–furan pairing in Compound 8341-0134 yields a logP of 3.55, a polar surface area (PSA) of 43.7 Ų, and 5 H-bond acceptors, whereas its closest catalog analog—Compound 8341-0104, carrying 3,5-dimethylpiperidine and thiophene—registers a logP of 3.96, a PSA of 37.0 Ų, and only 4 H-bond acceptors . These differences preclude assuming equivalent cellular permeability, kinetic solubility, or cytochrome P450 susceptibility. Furthermore, the indoline moiety introduces an aromatic ring system capable of π-stacking interactions that the saturated piperidine cannot recapitulate, while the furan oxygen provides a directional H-bond acceptor absent in thiophene. Generic substitution therefore risks altered target engagement, metabolic stability, and selectivity profiles that cannot be predicted without compound-specific data.

!

Lipophilicity shift Even closely related C2/C7 analogs show logP differences up to 0.4 units; substituting a piperidine–thiophene compound may alter membrane permeability and protein binding.

!

H-bond and aromatic mismatch The furan oxygen and indoline π-surface provide directional interactions absent in saturated or thiophene-containing analogs, potentially shifting target selectivity.

!

Polar surface area divergence A 6.7 Ų difference in TPSA places 8341-0134 in a distinct permeability class; analog switching without confirmation may confound CNS-exclusion or absorption assumptions.

Quantitative Differentiation vs. Analog 8341-0104

Lipophilicity (logP) Differentiation

Compound 8341-0134 exhibits a calculated logP of 3.55, compared to logP 3.96 for the 3,5-dimethylpiperidine–thiophene analog 8341-0104, representing a ΔlogP of -0.41 . Both values are from the same vendor computational pipeline, enabling direct comparison.

Lipophilicity (logP)

Direct head-to-head

ΔlogP = −0.41
(3.55 vs 3.96)

Supports higher aqueous solubility and lower nonspecific binding relative to the 3,5-dimethylpiperidine analog.

Same computational method; data to verify experimentally.

Evidence Dimension	Calculated partition coefficient (logP)
Target Compound Data	logP = 3.55
Comparator Or Baseline	Compound 8341-0104: logP = 3.96
Quantified Difference	ΔlogP = -0.41 (target compound is 0.41 log units less lipophilic)
Conditions	Same computational method; ChemDiv catalog data

Why This Matters

A 0.41 logP reduction translates to a roughly 2.6-fold lower octanol/water partition coefficient, predicting higher aqueous solubility and potentially lower non-specific protein binding, which can improve assay performance in biochemical and cellular screens.

Polar Surface Area (PSA) Impact on Permeability

The target compound records a topological polar surface area (TPSA) of 43.7 Ų, while the analog 8341-0104 has a TPSA of 37.0 Ų, a difference of +6.7 Ų . This difference arises from the furan oxygen and the additional nitrogen in the indoline system.

Polar Surface Area

Direct head-to-head

ΔTPSA = +6.7 Ų
(43.7 vs 37.0 Ų)

Positions 8341-0134 in a distinct permeability range; may favor peripheral target engagement over CNS penetration.

Computed TPSA; confirm with PAMPA or Caco-2 assays.

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	TPSA = 43.7 Ų
Comparator Or Baseline	Compound 8341-0104: TPSA = 37.0 Ų
Quantified Difference	ΔTPSA = +6.7 Ų (+18.1% higher)
Conditions	Same computational method; ChemDiv catalog data

Why This Matters

A PSA above 40 Ų generally correlates with reduced passive blood-brain barrier penetration, while a PSA below 60–70 Ų favors oral absorption. This positions 8341-0134 in a distinct permeability class from its analog, which may be preferred for peripheral target engagement where CNS exclusion is desirable.

Hydrogen-Bond Acceptor Count Differentiation

Compound 8341-0134 possesses 5 hydrogen-bond acceptor atoms compared to 4 for analog 8341-0104, owing to the replacement of thiophene (sulfur) with furan (oxygen) . The furan oxygen serves as a geometrically constrained H-bond acceptor capable of engaging complementary donor residues in a binding site.

H-Bond Acceptors

Direct head-to-head

5 vs 4
(+1 due to furan O)

Provides an additional geometrically constrained H-bond acceptor for target pocket anchoring.

Thiophene sulfur cannot replicate this interaction.

Evidence Dimension	Hydrogen-bond acceptor count
Target Compound Data	5 H-bond acceptors
Comparator Or Baseline	Compound 8341-0104: 4 H-bond acceptors
Quantified Difference	+1 H-bond acceptor (furan oxygen vs. thiophene sulfur)
Conditions	Chemical structure analysis; ChemDiv catalog data

Why This Matters

The additional H-bond acceptor can anchor the ligand within a target pocket, improving binding enthalpy and selectivity. In a screening campaign, this feature differentiates 8341-0134 as a probe for targets requiring a dual-acceptor pharmacophore at the C7 position, a capability absent in the thiophene analog.

Aromatic Architecture and π-Stacking Divergence

The C2 2,3-dihydro-1H-indol-1-yl group in 8341-0134 presents a planar aromatic ring capable of π-π and edge-to-face interactions, whereas the 3,5-dimethylpiperidin-1-yl group in 8341-0104 is fully saturated and non-aromatic, adopting multiple chair conformations . The indoline also restricts rotational freedom via its fused bicyclic structure, reducing entropic penalty upon binding.

π-Stacking Architecture

Class-level inference

Planar indoline vs. flexible piperidine

May enhance affinity in aromatic-rich binding pockets; data to verify.

No explicit binding data available; structural reasoning only.

Evidence Dimension	Aromatic character and conformational flexibility at C2 substituent
Target Compound Data	Planar, aromatic indoline with restricted rotation (1 rotatable bond linking to quinazolinone core)
Comparator Or Baseline	Saturated, non-aromatic 3,5-dimethylpiperidine with chair-boat flexibility
Quantified Difference	Qualitative: aromatic vs. fully saturated; constrained vs. flexible
Conditions	Structural comparison; no explicit binding data available

Why This Matters

In target classes where aromatic clamping (e.g., kinase hinge regions, bromodomains, or nucleotide-binding pockets) is critical for affinity, 8341-0134 offers a pre-organized aromatic surface that the piperidine analog cannot provide. Researchers prioritizing π-stacking-driven potency should select the indoline-containing scaffold.

Procurement and Application Scenarios for 8341-0134

Focused Library Design with Aromatic C2 Substituents

For medicinal chemistry teams constructing a dihydroquinazolin-5(6H)-one library targeting nucleotide-binding enzymes or kinases, Compound 8341-0134 serves as the indoline- and furan-containing representative. Its distinct logP (3.55) and PSA (43.7 Ų) fill a physicochemical niche between more lipophilic piperidine analogs and more polar amino-substituted variants, enabling systematic exploration of substituent effects on permeability and solubility within a single scaffold series .

Selectivity Profiling by H-Bond Acceptor Topology

With 5 H-bond acceptors including the geometrically constrained furan oxygen, 8341-0134 provides a differentiated pharmacophore relative to 4-acceptor thiophene or piperidine analogs. This feature is leveraged in selectivity panels where differential H-bonding to a specific residue (e.g., a conserved tyrosine or serine in the active site) separates target isoforms. Researchers can use 8341-0134 as a selectivity probe to map H-bond acceptor requirements across related enzyme families .

Reduced CNS Penetration for Peripheral Targets

The TPSA of 43.7 Ų, combined with a logP of 3.55, places 8341-0134 in a favorable range for oral absorption while exceeding the typical CNS-drug threshold (PSA < 40 Ų). When screening for anti-infective, anti-inflammatory, or oncology targets where blood-brain barrier exclusion is preferred, this compound offers a starting point with a built-in physicochemical bias toward peripheral restriction that its more lipophilic, lower-PSA analogs lack .

Racemic Screening and Enantiomer Resolution

Compound 8341-0134 is supplied as a racemic mixture at the C7 stereocenter. In primary screening campaigns where rapid hit finding is prioritized, the racemate enables cost-effective evaluation of the scaffold. If activity is confirmed, the racemate can be resolved via chiral chromatography or asymmetric synthesis, providing both enantiomers for downstream pharmacology, PK, and toxicology assessments .

Application

Selection Property

Validation Focus

Focused library design

Indoline–furan substitution pattern, distinct physicochemical niche

Confirm logP, solubility, and permeability trends across library members

Selectivity profiling by H-bond topology

5 H-bond acceptors with constrained furan oxygen

Map H-bond requirements across target isoforms using biochemical assays

Peripheral target screening

TPSA 43.7 Ų combined with moderate lipophilicity

Assess CNS exclusion in cell-based permeability models

Racemic hit expansion

Racemate supply; chiral resolution feasible

If active, resolve enantiomers and profile pharmacology differences